(±)-δ-Cadinene

• CAS RN: 60305-17-1
• Molecular Formula: C₁₅H₂₄
• Molecular Weight: 204.35
• synonyms: Dysoxylonene; cis-(±)-1,2,3,5,6,8a-Hexahydro-4,7-dimethyl-1-(1-methylethyl)-naphthalene; rel-(1R,8aS)-1,2,3,5,6,8a-Hexahydro-4,7-dimethyl-1-(1-methylethyl)naphthalene; Dysoxylonen; cis-1,2,3,5,6,8a-Hexahydro-4,7-dimethyl-1-(1-methylethyl)-naphthalene

Description

(±)-δ-Cadinene is a naturally-occurring sesquiterpene found in a variety of plants, including eucalyptus and cedar. It has been studied extensively for its potential medicinal properties and its role in plant defense. It is also used as a flavoring and fragrancing agent in food, beverages, and cosmetics.

Mechanism of Action

The exact mechanism of action of (±)-δ-Cadinene is still not fully understood. However, it is believed to act on a variety of molecular targets, including tyrosine kinases, kinin receptors, and nuclear receptors. It is also believed to inhibit the release of inflammatory mediators, such as prostaglandins and leukotrienes. Additionally, it is thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
(±)-δ-Cadinene has been found to possess a variety of biochemical and physiological effects. It has been shown to possess anti-inflammatory, anti-bacterial, and anti-cancer properties. In addition, it has been found to be an effective insect repellent and a potent antioxidant. Additionally, (±)-δ-Cadinene has been found to possess anti-allergic, anti-viral, and anti-fungal properties. Furthermore, it has been found to possess anti-diabetic, anti-arrhythmic, and anti-hypertensive properties.

Advantages and Limitations for Lab Experiments

The use of (±)-δ-Cadinene in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is relatively easy to obtain and is available in a variety of forms. Additionally, it is relatively stable and has a long shelf life. However, there are some limitations to its use in laboratory experiments. For example, it is not water soluble, which can make it difficult to work with in aqueous solutions. Additionally, its low solubility in organic solvents can make it difficult to use in some applications.

Future Directions

The potential uses of (±)-δ-Cadinene are vast and still largely unexplored. In the future, it could be used in the development of new drugs and therapies for a variety of diseases and conditions. Additionally, it could be used in the development of new insect repellents and anti-fungal agents. Furthermore, it could be used in the development of new cosmetics and fragrances. Finally, it could be used in the development of new food and beverage products.

Synthesis Methods

(±)-δ-Cadinene can be synthesized through a variety of methods, including chemical synthesis, biotransformation, and microbial fermentation. Chemical synthesis involves the use of a variety of reagents and catalysts to form the desired product. Biotransformation is a process in which enzymes are used to convert a substrate into the desired product. Microbial fermentation is a process in which microorganisms are used to transform a substrate into the desired product. Each of these methods has its own advantages and disadvantages, and the choice of which method to use depends on the desired outcome.

Scientific Research Applications

(±)-δ-Cadinene has been studied extensively for its potential medicinal properties and its role in plant defense. It has been shown to possess anti-inflammatory, anti-bacterial, and anti-cancer properties. In addition, it has been found to be an effective insect repellent and a potent antioxidant. Furthermore, (±)-δ-Cadinene has been used in the treatment of various skin conditions, such as psoriasis, eczema, and acne. Additionally, it has been studied for its potential role in the prevention and treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s.

Q & A

Q1: What is the molecular formula and weight of (±)-δ-Cadinene?

A1: (±)-δ-Cadinene has a molecular formula of C15H24 and a molecular weight of 204.36 g/mol.

Q2: Is there any spectroscopic data available for (±)-δ-Cadinene?

A2: While the provided abstracts don't delve into detailed spectroscopic data, techniques like GC-MS [, , , , , , , , , , , , , , , , , , , ] and NMR [] have been used to characterize this compound and its analogs.

Q3: In which plants is (±)-δ-Cadinene found?

A3: (±)-δ-Cadinene has been identified in the essential oils of various plant species, including Aegle marmelos [], Lindera erythrocarpa Makino [], Citrus paradisi [], Teucrium libanitis [], Gleditsia sinensis [], Acori Tatarinowii and Acori Calami [], Rhododendron nivale [], Ailanthus altissima [], Montanoa speciosa [], Cryptomeria japonica [], Azadirachta indica and Croton tiglium [].

Q4: How is (±)-δ-Cadinene synthesized?

A4: A total synthesis of (±)-δ-Cadinene has been achieved starting from cyclohexenone enamine via a Robinson annulation to form δ-cadineneone, followed by oxygen removal using the thioketal–Raney Nickel method [].

Q5: What are the stability characteristics of (±)-δ-Cadinene?

A5: The provided abstracts don't offer specific details on the stability of (±)-δ-Cadinene under various conditions.

Q6: Are there any studies investigating the biological activity of (±)-δ-Cadinene?

A6: Besides its potential antifungal properties [], the provided abstracts don't delve into other biological activities of (±)-δ-Cadinene.

Q7: What are the future directions for research on (±)-δ-Cadinene?

A7: Future research could focus on:

Q8: What is the environmental impact of (±)-δ-Cadinene?

A8: The provided abstracts don't address the environmental impact and degradation of (±)-δ-Cadinene. Further studies are required to understand its effects on the ecosystem.

Q9: How is (±)-δ-Cadinene analyzed and quantified?

A9: GC-MS [, , , , , , , , , , , , , , , , , , , ] is the primary technique used to analyze and quantify (±)-δ-Cadinene in various matrices.